Cas no 148982-08-5 (Methanone,1,4-phenylenebis[2-thienyl- (9CI))

• Product name: Methanone,1,4-phenylenebis[2-thienyl- (9CI)
• CAS No: 148982-08-5
• MF: C₁₆H₁₀O₂S₂
• MW: 298.3794
• CID: 100336
• PubChem ID: 1520834

Methanone,1,4-phenylenebis[2-thienyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• [4-(THIOPHENE-2-CARBONYL)-PHENYL]-THIOPHEN-2-YL-METHANONE
• [4-(thiophene-2-carbonyl)phenyl]-thiophen-2-ylmethanone
• 1,4-Di(2-thenoyl)benzene
• 1,4-dithienoylbenzene
• 1,4-phenylene bis(2-thienylmethanone)
• 1,4-DI-(2-THENOYL)BENZENE
• DTXSID10364084
• SCHEMBL6793430
• 148982-08-5
• (1,4-Phenylene)bis[(thiophen-2-yl)methanone]
• Methanone,1,4-phenylenebis[2-thienyl- (9CI)

• Inchi： InChI=1S/C16H10O2S2/c17-15(13-3-1-9-19-13)11-5-7-12(8-6-11)16(18)14-4-2-10-20-14/h1-10H
• InChI Key： ASUANBAAQYZUSU-UHFFFAOYSA-N
• SMILES： C1=CSC(C(C2C=CC(C(C3=CC=CS3)=O)=CC=2)=O)=C1

Computed Properties

• Exact Mass: 298.01200
• Monoisotopic Mass: 298.01222190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 90.62000
• LogP: 4.27160